Cas no 1189887-22-6 (3-[(2-methoxyphenyl)methyl]-5-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 3-[(2-methoxyphenyl)methyl]-5-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1189887-22-6
• MF: C₂₆H₂₃N₃O₃
• MW: 425.479126214981
• CID: 5398326
• Update Time: 2025-10-20

3-[(2-methoxyphenyl)methyl]-5-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methoxyphenyl)methyl]-5-[(3-methoxyphenyl)methyl]pyrimido[5,4-b]indol-4-one
• 3-[(2-methoxyphenyl)methyl]-5-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C26H23N3O3/c1-31-20-10-7-8-18(14-20)15-29-22-12-5-4-11-21(22)24-25(29)26(30)28(17-27-24)16-19-9-3-6-13-23(19)32-2/h3-14,17H,15-16H2,1-2H3
• InChI Key： CAIHEXQVXUIACE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(OC)=C2)C2=C(C=CC=C2)C2N=CN(CC3=CC=CC=C3OC)C(=O)C1=2

Additional information on 3-[(2-methoxyphenyl)methyl]-5-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one

3-[(2-Methoxyphenyl)methyl]-5-[(3-Methoxyphenyl)methyl]-3H,4H,5H-Pyrimido[5,4-b]indol-4-one: A Comprehensive Overview

The compound with CAS No. 1189887-22-6, known as 3-[(2-methoxyphenyl)methyl]-5-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidoindole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a pyrimido[5,4-b]indol-4-one core with two methoxyphenylmethyl substituents at positions 3 and 5. These substituents play a crucial role in modulating the compound's pharmacokinetic properties and bioactivity.

Recent studies have highlighted the importance of pyrimidoindole derivatives in drug discovery, particularly in the development of anticancer agents. The methoxyphenylmethyl groups attached to the pyrimidoindole core are known to enhance the molecule's solubility and stability, making it a promising candidate for further preclinical testing. Additionally, the pyrimido[5,4-b]indol-4-one framework has been shown to exhibit selective binding to various protein targets, including kinases and proteases, which are critical in disease progression.

The synthesis of 3-[(2-methoxyphenyl)methyl]-5-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for experimental purposes. The use of microwave-assisted synthesis has also been explored to accelerate the reaction process while maintaining product quality.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several cancer cell lines. Preclinical studies have shown that it induces apoptosis in human breast cancer cells by targeting key signaling pathways such as the PI3K/AKT/mTOR pathway. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders. Recent advancements in computational modeling have allowed researchers to predict its binding affinity to various receptors with high accuracy, providing valuable insights into its mechanism of action.

The methoxyphenylmethyl substituents in this compound are also believed to contribute to its anti-inflammatory properties. Studies have shown that it exhibits significant inhibition of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain regulation. This dual functionality—anticancer and anti-inflammatory—positions this compound as a versatile therapeutic agent with broad applicability.

From an environmental perspective, the synthesis and handling of CAS No. 1189887-22-6 adhere to strict safety protocols to minimize ecological impact. The compound is not classified as a hazardous material under current regulations; however, proper disposal methods are recommended to ensure compliance with environmental standards.

In conclusion, 3-[(2-methoxyphenyl)methyl]-5-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a valuable asset in drug discovery efforts. As research continues to unravel its full potential, this compound holds promise for addressing unmet medical needs across multiple therapeutic areas.